3-(2-Fluorophenyl)-1-(4-methylpiperidin-1-yl)propan-1-one

• IUPAC Name: 3-(2-fluorophenyl)-1-(4-methylpiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C15H20FNO/c1-12-8-10-17(11-9-12)15(18)7-6-13-4-2-3-5-14(13)16/h2-5,12H,6-11H2,1H3
• InChI Key: LAKZPKHQYJDOTP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CCC2=CC=CC=C2F
• Molecular Formula: C15H20FNO
• Molecular Weight: 249.32 g/mol

Description

3-(2-Fluorophenyl)-1-(4-methylpiperidin-1-yl)propan-1-one, commonly known as 4F-POP, is a novel designer drug that belongs to the class of synthetic cathinones. It is a potent psychoactive substance that has gained popularity among drug users due to its euphoric and stimulating effects. However, its chemical structure and pharmacological properties have also attracted the attention of researchers who are interested in understanding its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4F-POP is not fully understood. However, it is believed to act as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, which is responsible for its psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4F-POP are similar to those of other synthetic cathinones. It can cause a range of effects such as euphoria, increased energy, alertness, and sociability. However, it can also cause adverse effects such as anxiety, paranoia, hallucinations, and agitation.

Advantages and Limitations for Lab Experiments

One advantage of using 4F-POP in lab experiments is its ability to selectively target the brain's reward system. This makes it a useful tool for studying addiction and drug abuse. However, its psychoactive effects can also be a limitation as it can interfere with the interpretation of experimental results.

Future Directions

There are several future directions for research on 4F-POP. One area of interest is its potential as a therapeutic agent for treating addiction and other psychiatric disorders. Another area is its use as a tool for studying the mechanisms underlying addiction and drug abuse. Further research is needed to fully understand the potential applications of 4F-POP and its effects on the brain and behavior.
Conclusion:
In conclusion, 4F-POP is a novel designer drug that has gained popularity among drug users due to its psychoactive effects. However, its chemical structure and pharmacological properties have also attracted the attention of researchers who are interested in understanding its potential applications in various fields. Further research is needed to fully understand the potential applications of 4F-POP and its effects on the brain and behavior.

Synthesis Methods

The synthesis of 4F-POP involves the reaction of 2-fluoroacetophenone with 4-methylpiperidine in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with an alkylating agent to form the final compound. The synthesis of 4F-POP is relatively simple and can be carried out using standard laboratory equipment and reagents.

Scientific Research Applications

4F-POP has been the subject of several scientific studies that have investigated its potential applications in various fields. One of the main areas of research has been its use as a tool for studying the brain's reward system. Studies have shown that 4F-POP can increase the release of dopamine, a neurotransmitter that is associated with pleasure and reward. This makes it a useful tool for studying the mechanisms underlying addiction and drug abuse.